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Compound of Interest

p-(Dimethylamino)benzaldehyde
Compound Name:
oxime

Cat. No. B1609340

For researchers and laboratory professionals, the proper disposal of chemical waste is a critical
component of laboratory safety and environmental responsibility. This guide provides detailed
procedures for the safe disposal of p-(Dimethylamino)benzaldehyde, a common reagent used
in various chemical syntheses and analytical methods. Adherence to these guidelines is
essential to ensure the safety of laboratory personnel and to comply with regulatory standards.

Note on Chemical Identity: Initial searches for "p-(Dimethylamino)benzaldehyde oxime" did
not yield specific safety and disposal documentation. The information presented here pertains
to the more common laboratory reagent, p-(Dimethylamino)benzaldehyde. The disposal
procedures for the oxime derivative are expected to be similar, but a specific safety data sheet
(SDS) for the oxime should be consulted if available.

Immediate Safety and Handling Precautions

Before handling p-(Dimethylamino)benzaldehyde, it is crucial to be familiar with its potential
hazards. This substance may cause skin, eye, and respiratory irritation.[1] It is also harmful if
swallowed.[2] Personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times.[3] Work should be conducted in a well-ventilated area or
under a chemical fume hood.[1][3]

Step-by-Step Disposal Procedure
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The primary principle for the disposal of p-(Dimethylamino)benzaldehyde is to treat it as a
hazardous chemical waste.[4] It should not be disposed of in the regular trash or down the
drain.

o Waste Collection:

o Collect waste p-(Dimethylamino)benzaldehyde and any materials contaminated with it
(e.g., weighing paper, gloves, paper towels) in a designated, properly labeled, and sealed
waste container.[1][4]

o The container should be made of a compatible material and clearly labeled with
"Hazardous Waste" and the chemical name: "p-(Dimethylamino)benzaldehyde".

o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][5]

o Ensure the container is kept tightly closed to prevent the release of dust or vapors.[1]
o Accidental Spill Cleanup:
o In the event of a spill, evacuate unnecessary personnel from the area.[6]

o For small spills, carefully sweep or vacuum the solid material and place it into the
designated hazardous waste container.[1][3][6] Avoid generating dust.[1][5][6]

o The spill area should then be cleaned with soap and water.[1]

o For large spills, contain the spill and absorb it with an inert material such as sand or
vermiculite before collection.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.
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o Waste generators must adhere to all federal, state, and local regulations regarding
hazardous waste disposal.[1][4][6]

Quantitative Data Summary

The following table summarizes key quantitative data for p-(Dimethylamino)benzaldehyde,
which is essential for its safe handling and disposal.

Property Value Source
Molecular Weight 149.19 g/mol [3][5]
Melting Point 72 -75°C (162 - 167 °F) [4]

Oral LD50 (Mouse) 800 mg/kg [11[3]

log Pow (Octanol/Water
iy - 1.8 at 23 °C (73 °F) [4]
Partition Coefficient)

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of p-(Dimethylamino)benzaldehyde.
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Caption: Disposal workflow for p-(Dimethylamino)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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